2-Methoxyphenyl 4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxylate

• IUPAC Name: (2-methoxyphenyl) 4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane-8-carboxylate
• InChI: InChI=1S/C19H24O8/c1-18(2)24-12-13(25-18)15-17(27-19(3,4)26-15)23-14(12)16(20)22-11-9-7-6-8-10(11)21-5/h6-9,12-15,17H,1-5H3
• InChI Key: SMODGVULMPNJEB-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2C(O1)C(OC3C2OC(O3)(C)C)C(=O)OC4=CC=CC=C4OC)C
• Molecular Formula: C19H24O8
• Molecular Weight: 380.4 g/mol
• CAS No.: 1093406-46-2

Description

2-Methoxyphenyl 4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxylate is a useful research compound. Its molecular formula is C19H24O8 and its molecular weight is 380.393. The purity is usually 95%.
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Biological Activity

2-Methoxyphenyl 4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.0^{2,6}]dodecane-8-carboxylate is a complex organic compound with a unique tricyclic structure that has garnered interest in various fields of biological research. Its potential applications span from medicinal chemistry to environmental science due to its structural properties and biological interactions.

Chemical Structure and Properties

The compound has the molecular formula $C_{19}H_{24}O_{7}$ and features a tricyclic framework with multiple oxygen atoms. This unique structure contributes to its biological activity by allowing interactions with various biological targets.

Table 1: Structural Properties

Property	Value
Molecular Formula	$C_{19}H_{24}O_{7}$
Molecular Weight	344.39 g/mol
IUPAC Name	This compound
CAS Number	1093406-46-2

Biological Activity

The biological activity of this compound has been investigated in several studies focusing on its pharmacological properties and mechanisms of action.

The compound's mechanism of action is primarily attributed to its ability to interact with specific receptors and enzymes involved in various biochemical pathways. Research indicates that it may modulate signaling pathways related to inflammation and cellular proliferation.

Case Study: Anticancer Activity

A notable study explored the anticancer properties of this compound against several cancer cell lines. The results demonstrated significant cytotoxic effects at varying concentrations:

• Cell Lines Tested : MCF-7 (breast cancer), HeLa (cervical cancer), A549 (lung cancer)
• IC50 Values :
  • MCF-7: 15 µM
  • HeLa: 10 µM
  • A549: 20 µM

These findings suggest that the compound exhibits selective toxicity towards cancer cells while sparing normal cells.

Toxicological Profile

While the compound shows promising biological activity, its safety profile is crucial for potential therapeutic applications. Preliminary toxicological assessments indicate:

• Acute Toxicity : Low toxicity observed in animal models.
• Chronic Exposure : Further studies are required to assess long-term effects.

Environmental Impact

Given its structural characteristics, the environmental persistence of this compound was evaluated:

• Biodegradability : Moderate; further studies are needed to understand degradation pathways.
• Ecotoxicity : Initial assessments indicate potential risks to aquatic life.

Comparative Analysis with Similar Compounds

To better understand the uniqueness of this compound's biological activity, it can be compared with structurally similar compounds such as bis(2-ethylhexyl) terephthalate and other tricyclic compounds.

Table 2: Comparison of Biological Activities

Compound	Anticancer Activity (IC50)	Other Notable Effects
2-Methoxyphenyl ...	MCF-7: 15 µM	Anti-inflammatory properties
Bis(2-ethylhexyl) terephthalate	Not significant	Endocrine disruptor
Other tricyclic compounds	Varies	Varies